1-(5-Bromobenzofuran-2-yl)butan-1-amine

• Molecular Formula: C12H14BrNO
• Molecular Weight: 268.15 g/mol
• IUPAC Name: 1-(5-bromo-1-benzofuran-2-yl)butan-1-amine
• InChI: InChI=1S/C12H14BrNO/c1-2-3-10(14)12-7-8-6-9(13)4-5-11(8)15-12/h4-7,10H,2-3,14H2,1H3
• InChI Key: YVXKNKVFMFXMMX-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C1=CC2=C(O1)C=CC(=C2)Br)N

Description

1-(5-Bromobenzofuran-2-yl)butan-1-amine is a chemical compound with the molecular formula C12H14BrNO and a molecular weight of 268.15 g/mol This compound is characterized by the presence of a bromobenzofuran moiety attached to a butan-1-amine chain

Preparation Methods

The synthesis of 1-(5-Bromobenzofuran-2-yl)butan-1-amine involves several stepsThe reaction conditions typically involve the use of bromine or a brominating agent in the presence of a catalyst . Industrial production methods may involve bulk manufacturing and custom synthesis services to meet specific research needs .

Chemical Reactions Analysis

1-(5-Bromobenzofuran-2-yl)butan-1-amine undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve the use of reducing agents like lithium aluminum hydride.

Substitution: The bromine atom in the benzofuran ring can be substituted with other functional groups using nucleophilic substitution reactions.

Common reagents and conditions used in these reactions include solvents like ethanol or isopropanol, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(5-Bromobenzofuran-2-yl)butan-1-amine has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme interactions and protein binding.

Medicine: Research into potential therapeutic applications, including its use as a precursor for drug development.

Industry: It may be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(5-Bromobenzofuran-2-yl)butan-1-amine involves its interaction with specific molecular targets. The bromobenzofuran moiety can interact with various enzymes and receptors, potentially affecting biological pathways. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

1-(5-Bromobenzofuran-2-yl)butan-1-amine can be compared with other similar compounds, such as:

1-(7-bromo-1-benzofuran-2-yl)butan-1-amine: This compound has a similar structure but with the bromine atom in a different position on the benzofuran ring.

1-(5-bromo-2-furyl)butan-1-amine: This compound has a furan ring instead of a benzofuran ring, which may result in different chemical properties and reactivity.